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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and comprehensive chemical
characterization of calcium lactate (CeH10CaOs), a widely used calcium salt in the
pharmaceutical and food industries. Sourced from the neutralization of lactic acid, it is valued
for its high bioavailability.[1][2][3][4] This document outlines detailed experimental protocols,
presents key quantitative data in a structured format, and includes workflow diagrams to
elucidate the synthesis and analysis processes.

Synthesis of Calcium Lactate

Calcium lactate is commercially and laboratorially prepared through the reaction of lactic acid
with a calcium source, most commonly calcium carbonate (CaCOs) or calcium hydroxide
(Ca(OH)2).[5][6] The reaction results in the formation of calcium lactate, water, and carbon
dioxide (when using calcium carbonate).

Chemical Reaction: 2 C3HeO3 + CaCOs3 —» CesH10CaOs + H20 + CO2

This protocol describes a common laboratory-scale synthesis using lactic acid and calcium
carbonate.[7][8]

Materials:

e Lactic Acid (e.g., 85-90% solution)
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e Calcium Carbonate (powder)
e Deionized Water
o Ethanol (for crystallization/washing)

o Beakers, magnetic stirrer, heating mantle, filtration apparatus (e.g., Blichner funnel), pH
meter.

Procedure:

e Reactant Preparation: In a beaker, dilute the lactic acid solution with deionized water. A
typical starting concentration is around 2.0 M.[7]

o Reaction: While stirring continuously with a magnetic stirrer, slowly add powdered calcium
carbonate to the lactic acid solution. The molar ratio of lactic acid to calcium carbonate
should be approximately 2:1.[8]

o Temperature Control: Maintain the reaction temperature at approximately 30-60°C.[7][8] An
optimal temperature around 60°C has been noted to improve yield.[7] The reaction is
typically complete within 10-15 minutes.[6][8]

« Filtration: After the reaction ceases (indicated by the end of CO:z effervescence), filter the hot
solution to remove any unreacted calcium carbonate or other insoluble impurities.

o Crystallization: Cool the filtrate to induce crystallization. To enhance precipitation, ethanol
can be added to the solution.[8] Allow the solution to stand at a cool temperature (e.g., 10-
20°C) for several hours to maximize crystal formation.[8]

e |solation and Washing: Collect the calcium lactate crystals by vacuum filtration. Wash the
crystals with a small amount of cold ethanol to remove soluble impurities.

e Drying: Dry the purified crystals in an oven at a controlled temperature. Note that the
common pentahydrate form loses water between 35 and 135°C.[5]

The following diagram illustrates the logical flow of the synthesis and purification process.
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Caption: Workflow for the synthesis and purification of calcium lactate.

Chemical Characterization

Thorough characterization is essential to confirm the identity, purity, and crystalline form of the
synthesized calcium lactate. Key analytical techniques include Fourier-Transform Infrared
Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR), Thermogravimetric Analysis
(TGA), and X-ray Diffraction (XRD).

This diagram outlines the logical sequence for characterizing the synthesized product.
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Caption: Logical workflow for the chemical characterization of calcium lactate.

A. Fourier-Transform Infrared (FTIR) Spectroscopy
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o Objective: To identify characteristic functional groups and confirm the lactate structure.

» Methodology: A small amount of the dried calcium lactate powder is mixed with potassium
bromide (KBr) and pressed into a pellet. Alternatively, an Attenuated Total Reflectance (ATR)
accessory can be used. The sample is scanned over a range of approximately 4000-400
cm™i.

o Data Interpretation: The resulting spectrum is compared with reference spectra.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

» Objective: To elucidate the molecular structure by analyzing the chemical environment of
protons (*H NMR) and carbon atoms (*3C NMR).

e Methodology: The calcium lactate sample is dissolved in a suitable deuterated solvent,
typically deuterium oxide (D20). The solution is placed in an NMR tube and analyzed using
an NMR spectrometer.

o Data Interpretation: The chemical shifts (&), peak multiplicities, and integration values are
analyzed to confirm the structure of the lactate anion.

C. Thermogravimetric Analysis (TGA)

o Objective: To determine the thermal stability and the amount of water of hydration.

o Methodology: A small, accurately weighed sample of calcium lactate is placed in the TGA
furnace. The sample is heated at a constant rate (e.g., 10°C/min) under a controlled
atmosphere (e.g., nitrogen).[9][10] The mass of the sample is recorded as a function of
temperature.

o Data Interpretation: The TGA curve shows mass loss at specific temperatures,
corresponding to dehydration and decomposition.

D. X-ray Diffraction (XRD)

¢ Objective: To identify the crystalline phase and structure of the calcium lactate. This
technique is crucial for differentiating between anhydrous and hydrated forms, as well as
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different enantiomeric variants (L-lactate vs. DL-lactate).[11][12]

o Methodology: A powdered sample of the synthesized calcium lactate is evenly spread on a
sample holder. The sample is irradiated with monochromatic X-rays, and the diffraction
pattern is recorded over a range of 26 angles.

o Data Interpretation: The resulting diffractogram, with its characteristic peaks at specific 20
angles, serves as a "fingerprint” for the crystalline solid.[13] This pattern is compared to
reference patterns from databases (e.g., ICDD) to confirm the phase.[12]

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the characterization of
calcium lactate pentahydrate.

Table 1: Physicochemical Properties of Calcium Lactate Pentahydrate

Property Value Reference
Molecular Formula CeH10CaOe-5H20 [5]
Molar Mass 308.30 g/mol [5]
Appearance White crystalline powder [5]
Solubility in Water 6.7 g/100 mL (25°C) [5]

| pH (1 in 20 soln) | 6.0 - 8.0 |[14] |

Table 2: Key Spectroscopic and Thermal Data for Calcium Lactate
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. . Typical Value /
Analysis Technique Parameter . Reference
Observation

O-H Stretch (water Broad band, ~3000-

FTIR [15][16]
& alcohol) 3500 cm™—*
C=0 Stretch Strong band, ~1500-
[10][16]
(carboxylate) 1750 cm™?
C-H Bending ~1300-1400 cm~1 [10][16]
1H NMR (in D20) -CHs (doublet) ~1.3 ppm [17][18]
-CH- (quartet) ~4.1 ppm [17][18]
Dehydration (loss of 5
TGA Onset ~35-135°C [5]1[9]
H20)
Decomposition of
Onset ~200-240°C [10][19]
Anhydrous Salt
Major Diffraction Varies with form (L vs
XRD (26) [11][12][20]
Peaks DL)
L-Lactate Distinct peaks
: [11](12]
Pentahydrate different from DL-form

| | DL-Lactate Pentahydrate | Corresponds to ICDD card 00-029-1596 |[12] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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